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Compound of Interest

Compound Name: 2,5-Dimethylbenzaldehyde

Cat. No.: B165460 Get Quote

Essential Safety and Handling Guide for 2,5-
Dimethylbenzaldehyde
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical, immediate safety protocols and logistical information for the

handling and disposal of 2,5-Dimethylbenzaldehyde (CAS No. 5779-94-2). Adherence to

these step-by-step procedures is essential for minimizing risk and ensuring a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2,5-Dimethylbenzaldehyde is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2] In the event of a fire, thermal decomposition can release irritating gases and

vapors.[1] Therefore, the use of appropriate personal protective equipment is mandatory at all

times.

Table 1: Required Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b165460?utm_src=pdf-interest
https://www.benchchem.com/product/b165460?utm_src=pdf-body
https://www.benchchem.com/product/b165460?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0192406&productDescription=25-DIMETHYLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylbenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AAL0192406&productDescription=25-DIMETHYLBENZALDEHYDE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Conforms to OSHA 29 CFR

1910.133 or European

Standard EN166.[1]

Hand Protection
Chemical-resistant, impervious

gloves. Inspect before use.

Follow glove manufacturer's

specifications for breakthrough

time.

Body Protection

Long-sleeved lab coat or other

protective clothing to prevent

skin exposure.[1]

N/A

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

ventilation is inadequate,

exposure limits are exceeded,

or irritation is experienced.[3]

N/A

Physical and Chemical Properties
A summary of key quantitative data for 2,5-Dimethylbenzaldehyde is provided below for easy

reference.

Table 2: Physical and Chemical Properties of 2,5-Dimethylbenzaldehyde

Property Value

Molecular Formula C₉H₁₀O

Molecular Weight 134.17 g/mol [2]

Appearance Colorless to yellow liquid[2]

Flash Point 87 °C / 188.6 °F[1]

Density 0.95 g/mL at 25 °C[4]

Boiling Point 104.5-106.5 °C at 14 mmHg[4]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling 2,5-Dimethylbenzaldehyde and

preventing exposure or contamination.

Preparation:

Ensure all operations are conducted in a well-ventilated area, preferably a chemical fume

hood.

Verify that a safety shower and eyewash station are easily accessible.

Assemble all necessary PPE as detailed in Table 1.

Have spill control materials, such as inert absorbent sand or silica gel, readily available.[1]

Handling:

Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1]

Ground and bond containers when transferring material to prevent static discharge.

Avoid breathing vapors or mists.[1]

Prevent contact with skin and eyes.

Keep the container tightly closed when not in use.[1]

Storage:

Store in a cool, dry, and well-ventilated area.[1][5]

Keep away from strong oxidizing agents and strong bases, which are incompatible

materials.[1]

The designated storage class is for combustible liquids.[4]

Emergency and Disposal Plan
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Spill Response:

Immediately remove all sources of ignition.[1][5]

Evacuate non-essential personnel from the area.

Wearing the appropriate PPE, contain the spill.

Absorb the spill with an inert material (e.g., sand, silica gel, or universal binder).[1]

Collect the absorbed material and place it into a suitable, closed container for disposal.[1][5]

Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Seek medical attention if irritation develops or persists.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never

give anything by mouth to an unconscious person. Seek immediate medical assistance.[1]

Disposal Plan:

All waste containing 2,5-Dimethylbenzaldehyde must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in accordance with local, state, and

federal regulations.[1]

The recommended disposal method is through a licensed disposal company.[5] This

combustible material may be burned in a chemical incinerator equipped with an afterburner

and scrubber.[5]
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Do not dispose of the material down the drain.[5]

Contaminated packaging should be disposed of as unused product.[5]

Workflow for Safe Handling
The following diagram illustrates the key procedural steps for the safe handling of 2,5-
Dimethylbenzaldehyde.
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Safe Handling Workflow for 2,5-Dimethylbenzaldehyde

1. Preparation

2. Handling & Storage

3. Waste & Disposal

4. Emergency Response

Work in Fume Hood

Don Appropriate PPE

Ready Spill Kit

Check Safety Equipment

Transfer Chemical

Use in Experiment

Store Properly

Collect Waste

Label Waste Container

Arrange for Disposal

Spill Occurs

Contain Spill

Absorb Material

Dispose as Waste

Exposure Occurs

Administer First Aid

Seek Medical Attention

Click to download full resolution via product page

Caption: A workflow diagram outlining the key steps for safely handling 2,5-
Dimethylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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